Cas no 77130-13-3 (Benzeneethanethioamide, N-methyl-)

Benzeneethanethioamide, N-methyl- structure
77130-13-3 structure
Product Name:Benzeneethanethioamide, N-methyl-
CAS No:77130-13-3
MF:C9H11NS
MW:165.25534081459
CID:536728
PubChem ID:12617751
Update Time:2025-04-19

Benzeneethanethioamide, N-methyl- Chemical and Physical Properties

Names and Identifiers

    • Benzeneethanethioamide, N-methyl-
    • N-methyl-2-phenylethanethioamide
    • N-Methyl(phenyl)ethanethioamide
    • 77130-13-3
    • SCHEMBL8325341
    • DTXSID00504513
    • Inchi: 1S/C9H11NS/c1-10-9(11)7-8-5-3-2-4-6-8/h2-6H,7H2,1H3,(H,10,11)
    • InChI Key: ZJZSDECOOWLZLF-UHFFFAOYSA-N
    • SMILES: S=C(CC1C=CC=CC=1)NC

Computed Properties

  • Exact Mass: 165.06122053g/mol
  • Monoisotopic Mass: 165.06122053g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 128
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 44.1Ų
Recommended suppliers
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent